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Compound of Interest

Compound Name: Isonicotinamide

Cat. No.: B137802 Get Quote

Essential safety and logistical information for the proper handling and disposal of

isonicotinamide in a laboratory setting.

This guide provides researchers, scientists, and drug development professionals with clear,

step-by-step procedures for the safe disposal of isonicotinamide. Adherence to these

guidelines is crucial for maintaining a safe laboratory environment and ensuring compliance

with waste disposal regulations.

I. Immediate Safety Precautions & Personal
Protective Equipment (PPE)
Before handling isonicotinamide for disposal, it is imperative to wear the appropriate Personal

Protective Equipment (PPE) to minimize exposure and ensure personal safety.

Isonicotinamide is known to cause skin, eye, and respiratory tract irritation[1][2][3][4].

Required PPE:

Eye Protection: Chemical safety goggles or a face shield should be worn to protect against

dust particles and splashes[5].

Hand Protection: Nitrile or other chemically resistant gloves are mandatory to prevent skin

contact.
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Body Protection: A laboratory coat must be worn to protect against contamination of personal

clothing.

Respiratory Protection: Work should be conducted in a well-ventilated area, such as a

chemical fume hood, to avoid inhalation of dust. If significant dust is generated, a

NIOSH/MSHA-approved respirator may be necessary.

II. Step-by-Step Disposal Procedure
The recommended method for the disposal of isonicotinamide is through an approved

hazardous waste disposal facility.

Step 1: Segregation and Waste Collection

Do not mix isonicotinamide waste with other waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) department.

Collect waste isonicotinamide, including any contaminated materials such as weighing

paper, gloves, and pipette tips, in a dedicated, clearly labeled, and sealable hazardous waste

container. A high-density polyethylene (HDPE) container is generally suitable.

Step 2: Labeling of Waste Container

The waste container must be clearly labeled with the words "Hazardous Waste".

The label should also include the full chemical name ("Isonicotinamide"), the CAS number

(1453-82-3), and the accumulation start date.

Step 3: Storage of Waste

Store the sealed and labeled waste container in a designated, secure, and well-ventilated

satellite accumulation area within the laboratory.

Ensure the storage area is away from incompatible materials, such as strong oxidizing

agents and strong bases.

Step 4: Arranging for Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b137802?utm_src=pdf-body
https://www.benchchem.com/product/b137802?utm_src=pdf-body
https://www.benchchem.com/product/b137802?utm_src=pdf-body
https://www.benchchem.com/product/b137802?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact your institution's EHS department or a licensed chemical waste disposal contractor

to arrange for the pickup and disposal of the hazardous waste container.

Provide the EHS office or contractor with all necessary information about the waste as

detailed on the container's label.

Step 5: Decontamination

Thoroughly decontaminate all surfaces and equipment that came into contact with

isonicotinamide. Use an appropriate solvent, such as ethanol or isopropanol, followed by

washing with soap and water.

Contaminated clothing should be removed and washed before reuse.

III. Spill Management
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Clear the area of personnel and ensure adequate ventilation.

Wear Appropriate PPE: Before cleaning the spill, don the required personal protective

equipment as outlined in Section I.

Containment and Cleanup:

For minor spills, sweep up the solid material and place it into a suitable container for

disposal. Avoid generating dust. Dry clean-up procedures are preferred.

Do not use air hoses for cleaning.

For major spills, it may be necessary to alert your institution's emergency response team.

Decontaminate: Clean the spill area as described in the decontamination step above.

IV. Chemical and Physical Properties
A summary of the key quantitative data for isonicotinamide is provided in the table below for

easy reference.
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Property Value

CAS Number 1453-82-3

Molecular Formula C6H6N2O

Molecular Weight 122.1 g/mol

Appearance White crystalline powder

Melting Point 155-158 °C

Boiling Point 334.4 °C at 760 mmHg

Water Solubility 191.7 g/L (at 37 °C)

Vapor Pressure 0.000128 mmHg at 25 °C

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

isonicotinamide.
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Disposal Workflow for Isonicotinamide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b137802?utm_src=pdf-body-img
https://www.benchchem.com/product/b137802?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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